Cas no 141023-57-6 (1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-)

1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl- structure
141023-57-6 structure
Product Name:1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-
CAS No:141023-57-6
MF:C13H20O4
MW:240.295504570007
CID:1308784
Update Time:2024-08-04

1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanediol, 1-(2,5-dimethoxyphenyl)-3-methyl-
    • Inchi: 1S/C13H20O4/c1-13(2,15)8-11(14)10-7-9(16-3)5-6-12(10)17-4/h5-7,11,14-15H,8H2,1-4H3
    • InChI Key: NWURTXVIMCHXIY-UHFFFAOYSA-N
    • SMILES: C(C1=CC(OC)=CC=C1OC)(O)CC(C)(O)C

Computed Properties

  • Exact Mass: 240.1362

Experimental Properties

  • Density: 1.114±0.06 g/cm3(Predicted)
  • Boiling Point: 396.3±42.0 °C(Predicted)
  • PSA: 58.92
  • pka: 14.30±0.20(Predicted)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.